Cas no 1092333-02-2 (5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo4,3-cpyridin-3-one
• CAS No: 1092333-02-2
• MF: C₁₉H₁₇N₃O₂
• MW: 319.357184171677
• MDL: MFCD13969051
• CID: 5059338
• PubChem ID: 37966885
• Update Time: 2025-06-15

5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-one
• STL466311
• 2-phenyl-5-(phenylcarbonyl)-1,2,4,5,6,7-hexahydro-3H-pyrazolo[4,3-c]pyridin-3-one
• 5-Benzoyl-2-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3(2H)-one
• 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo4,3-cpyridin-3-one

• MDL： MFCD13969051
• Inchi： 1S/C19H17N3O2/c23-18(14-7-3-1-4-8-14)21-12-11-17-16(13-21)19(24)22(20-17)15-9-5-2-6-10-15/h1-10,20H,11-13H2
• InChI Key： VJYUFCYKCXFFHF-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(C3C=CC=CC=3)=O)CCC=2NN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 545
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo4,3-cpyridin-3-one

Introduction to 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 1092333-02-2)

5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-one, identified by its CAS number 1092333-02-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class of molecules, which are known for their diverse biological activities and potential applications in drug development. The presence of both benzoyl and phenyl substituents in its molecular framework suggests a high degree of functionalization, which may contribute to its unique pharmacological properties.

The synthesis of 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The pyrazolopyridine core is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. In recent years, there has been a surge in interest towards designing molecules that can modulate enzyme activity and receptor binding. The structural features of this compound make it a promising candidate for further exploration in this regard.

One of the most compelling aspects of 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-one is its potential as an intermediate in the synthesis of more complex pharmacophores. The benzoyl group can serve as a handle for further derivatization through amide bond formation or other functional group transformations. Similarly, the phenyl ring provides a hydrophobic pocket that can be exploited for optimal binding affinity to biological targets. These characteristics make it an attractive building block for drug discovery campaigns.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their biological activity. Virtual screening techniques have been particularly effective in identifying novel scaffolds with potential therapeutic value. 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-one has been subjected to such computational studies to predict its interaction with various protein targets. Preliminary results suggest that it may exhibit inhibitory activity against certain kinases and transcription factors.

In vitro studies have begun to unravel the mechanistic aspects of 5-benzoyl-2-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-one's biological effects. These investigations have focused on understanding how the compound interacts with its putative targets at the molecular level. High-resolution crystal structures of protein-ligand complexes have provided insights into the binding mode and key interactions that mediate its activity. Such structural information is crucial for optimizing the compound's potency and selectivity.

The pharmacokinetic properties of 5-benzoyl-2-phenyl-1H,2H， 3 H， 4 H， 5 H， 6 H， 7 H - pyrazolo [ 4 ， 3 - c ] pyridin - 3 - one are also under investigation to assess its suitability for clinical translation. Parameters such as solubility、metabolism、and excretion play a critical role in determining whether a lead compound can progress to clinical trials. Preliminary pharmacokinetic studies suggest that modifications to the molecular structure may enhance its bioavailability and reduce systemic toxicity.

The field of medicinal chemistry is constantly evolving， with new methodologies and technologies emerging at a rapid pace。 Advances in synthetic chemistry have made it possible to construct complex heterocyclic frameworks with greater ease than ever before。 This has opened up new avenues for drug discovery， particularly in areas where traditional scaffolds have proven inadequate。 5 - benzoyl - 2 - phenyl - 1 H ， 2 H ， 3 H ， 4 H ， 5 H ， 6 H ， 7 H - pyrazolo [ 4 ， 3 - c ] pyridin - 3 - one represents one such example of how innovative synthetic strategies can lead to novel pharmacological entities.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into tangible therapeutic benefits。 The development of 5 - benzoyl - 2 - phenyl - 1 H ， 2 H ， 3 H ， 4 H ， 5 H ， 6 H ， 7 H - pyrazolo [ 4 ， c ] pyridin - one into a viable drug candidate requires interdisciplinary expertise spanning synthetic organic chemistry、medicinal chemistry、pharmacology、and biotechnology。 Such collaborations are already underway， with several research groups working on optimizing this compound's chemical and biological properties.

The future prospects for 5-benzoyl-2-phenoxyethylamine are bright， given its structural versatility and promising preclinical data。 As more information becomes available about its mechanism of action and pharmacological profile， it is likely that this compound will emerge as a key player in the next generation of therapeutics。 Whether it ultimately reaches the clinic remains to be seen， but its journey thus far demonstrates the power of innovative chemical design in addressing unmet medical needs。